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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

Disclaimer: Despite a comprehensive search of publicly available scientific literature and
regulatory databases, specific quantitative ecotoxicity data (e.g., LC50, EC50, NOEC values)
for Disperse Blue 85 (C.I. 11370; CAS 12222-82-2) in aquatic organisms was not found. The
following guide provides a comprehensive overview of the ecotoxicity of disperse dyes as a
class, with comparative data from other Disperse Blue dyes, and outlines standardized
protocols for assessing the aquatic toxicity of Disperse Blue 85.

Introduction to Disperse Dyes and Environmental
Concerns

Disperse dyes are a class of synthetic organic colorants with low water solubility, primarily used
for dyeing hydrophobic fibers such as polyester and acetate.[1] Their persistence and potential
for bioaccumulation in aquatic ecosystems are of significant environmental concern.[2][3]
Effluents from textile manufacturing and dyeing facilities are a primary route of entry for these
dyes into aquatic environments.[3] The complex aromatic structure of many disperse dyes
makes them resistant to biodegradation, and they can be toxic to aquatic life.[4]

Ecotoxicological Profile of Disperse Dyes

The ecotoxicity of disperse dyes is attributed to their chemical structure, which can interfere
with biological processes in aquatic organisms.[5] Due to their low water solubility, they can
persist in sediment and bioaccumulate in the tissues of aquatic organisms.[6] Some disperse
dyes have been shown to be toxic to fish, invertebrates, and algae at low concentrations.[7][8]
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Mechanisms of Toxicity

While specific mechanistic studies on Disperse Blue 85 are not available, the toxicity of
disperse dyes, in general, can be attributed to several factors:

e Narcosis: The non-polar nature of many disperse dyes can lead to their accumulation in the
lipid-rich tissues of aquatic organisms, causing non-specific toxicity (narcosis).

» Reactive Oxygen Species (ROS) Formation: Some azo dyes can be metabolized to aromatic
amines, which can induce oxidative stress through the generation of ROS. This can lead to

cellular damage.

o Endocrine Disruption: Certain disperse dyes have been identified as potential endocrine
disruptors, interfering with the hormonal systems of aquatic organisms.[9]

Quantitative Ecotoxicity Data for Disperse Dyes

As previously stated, specific ecotoxicity data for Disperse Blue 85 is not readily available.
However, data for other Disperse Blue dyes can provide an indication of the potential toxicity of

this class of compounds.
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Test Value

Dye Name . Endpoint Duration Reference

Organism (mglL)

Oncorhynchu
Disperse s mykiss

_ LC50 96 h 05-1.0 [9]

Blue 3 (Rainbow

Trout)

) Daphnia

Disperse

magna EC50 48 h 4.5 [10]
Blue 79

(Water Flea)

) Daphnia

Disperse

magna EC50 24 h 16 [10]
Blue 79:1

(Water Flea)

Oncorhynchu
Disperse s mykiss

] NOEC 122 days > 0.0048 [9]

Blue 79:1 (Rainbow

Trout)

Pimephales
Disperse promelas

LC50 96 h 0.0675 [5][8]

Blue 291 (Fathead

Minnow)

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The
concentration of a substance that causes an effect (e.g., immobilization) in 50% of the test
organisms. NOEC: The No-Observed-Effect-Concentration, the highest tested concentration at
which no statistically significant adverse effect is observed.

Experimental Protocols for Aquatic Ecotoxicity
Testing

The following are generalized experimental protocols based on OECD guidelines for assessing
the aquatic toxicity of a disperse dye such as Disperse Blue 85.

Acute Toxicity Test with Daphnia magna (OECD 202)
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This test assesses the acute immobilization of Daphnia magna after 48 hours of exposure to
the test substance.

Methodology:
e Test Organisms:Daphnia magna neonates (<24 hours old).

o Test Substance Preparation: Due to the low water solubility of disperse dyes, a stock solution
is typically prepared using a water-soluble organic solvent (e.g., acetone,
dimethylformamide) at a concentration that is non-toxic to the test organisms. The stock
solution is then serially diluted with the test medium to obtain the desired test concentrations.
A control group with the solvent alone is also included.

o Test Conditions:
o Temperature: 20+ 2 °C
o Photoperiod: 16 hours light / 8 hours dark
o Test vessels: Glass beakers
o Test volume: 20 mL
o Number of organisms per vessel: 5
o Number of replicates per concentration: 4
e Procedure:
o Daphnids are exposed to a range of concentrations of the test substance for 48 hours.
o Observations for immobilization (i.e., inability to swim) are made at 24 and 48 hours.

o Data Analysis: The 48-hour EC50 value and its 95% confidence limits are calculated using
statistical methods such as probit analysis or logistic regression.

Acute Toxicity Test with Fish (OECD 203)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This test determines the acute lethal toxicity of a substance to fish over a 96-hour exposure
period.

Methodology:

o Test Organism: A standard freshwater fish species, such as Rainbow Trout (Oncorhynchus
mykiss) or Zebrafish (Danio rerio).

o Test Substance Preparation: Similar to the Daphnia test, a stock solution is prepared and
diluted to the final test concentrations.

e Test Conditions:

o Temperature: Maintained at a species-appropriate constant temperature (e.g., 15+ 1 °C
for rainbow trout).

o Photoperiod: 16 hours light / 8 hours dark
o Test vessels: Glass aquaria
o Test volume: Sufficient to maintain loading rates and dissolved oxygen.
o Number of organisms per vessel: 7-10
o Number of replicates per concentration: 2
e Procedure:

o Fish are exposed to a range of concentrations of the test substance in a semi-static or
flow-through system for 96 hours.

o Mortality is recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The 96-hour LC50 value and its 95% confidence limits are calculated.

Algal Growth Inhibition Test (OECD 201)

This test assesses the effect of a substance on the growth of a freshwater green alga.
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Methodology:
o Test Organism: A freshwater green alga, such as Pseudokirchneriella subcapitata.
o Test Substance Preparation: The test substance is added to the algal growth medium.

e Test Conditions:

[e]

Temperature: 21-24 °C

o

lllumination: Continuous, uniform cool-white fluorescent lighting.

Test vessels: Glass flasks.

[¢]

Duration: 72 hours.

[¢]

e Procedure:

o Exponentially growing algal cultures are exposed to a range of concentrations of the test
substance.

o Algal growth is measured at 24, 48, and 72 hours using methods such as cell counts or
spectrophotometry.

o Data Analysis: The 72-hour EC50 value for growth rate inhibition is calculated.

Visualizations

The following diagrams illustrate a general workflow for ecotoxicity testing and a potential
signaling pathway that could be affected by disperse dyes.
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Caption: General workflow for aquatic ecotoxicity testing of disperse dyes.
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Caption: Potential signaling pathways affected by disperse dye toxicity.
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Conclusion

While specific quantitative ecotoxicity data for Disperse Blue 85 is lacking in the public
domain, the general characteristics of disperse dyes suggest a potential for adverse effects in
aquatic environments. The provided comparative data for other Disperse Blue dyes highlights a
range of toxicities to various aquatic organisms. To accurately assess the environmental risk of
Disperse Blue 85, it is imperative that standardized ecotoxicity tests, such as those outlined in
this guide, are conducted. The results of such studies would be crucial for informing risk
assessments and developing appropriate management strategies for textile industry effluents
containing this dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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